Cas no 1396714-63-8 (N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396714-63-8
• MF: C₁₃H₁₄F₃N₅O₂
• MW: 329.277772426605
• CID: 6486558
• PubChem ID: 71791545
• Update Time: 2025-08-01

N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(1-hydroxybutan-2-yl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• N-(1-hydroxybutan-2-yl)-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(1-hydroxybutan-2-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
• F6237-2818
• 1396714-63-8
• AKOS024541498
• VU0538961-1

• Inchi： 1S/C13H14F3N5O2/c1-2-9(7-22)17-12(23)11-18-20-21(19-11)10-5-3-8(4-6-10)13(14,15)16/h3-6,9,22H,2,7H2,1H3,(H,17,23)
• InChI Key： TXWCXJTUEDTWEB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1N=NC(C(NC(CO)CC)=O)=N1)(F)F

Computed Properties

• Exact Mass: 329.10995919g/mol
• Monoisotopic Mass: 329.10995919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Analysis of N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396714-63-8)

The compound N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396714-63-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This tetrazole-based derivative combines a trifluoromethylphenyl group with a hydroxybutanamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in targeted therapy and precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like 1,2,3,4-tetrazoles due to their stability and diverse pharmacological properties. The presence of the trifluoromethyl group in CAS 1396714-63-8 enhances its lipophilicity and metabolic stability, traits highly sought after in small-molecule drug development. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimized ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Notably, this compound's carboxamide functionality allows for further derivatization, making it a valuable building block for high-throughput screening libraries.

The synthesis of N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide typically involves multi-step organic reactions, including cycloaddition and amide coupling strategies. These methods are frequently discussed in green chemistry forums, as researchers seek to minimize environmental impact through catalyst-free or solvent-free approaches. The compound’s CAS 1396714-63-8 is often cross-referenced in patents related to kinase inhibitors and anti-inflammatory agents, reflecting its relevance in addressing diseases like cancer and autoimmune disorders—topics consistently ranking high in PubMed and Google Scholar searches.

From an industrial perspective, the demand for fluorinated compounds such as this one has surged due to their applications in electronic materials and liquid crystals. The trifluoromethylphenyl segment contributes to dipole moment enhancement, a property critical for organic light-emitting diodes (OLEDs)—a hot topic in materials science forums. Additionally, the compound’s hydroxybutanamide side chain offers hydrogen-bonding capabilities, which could be exploited in supramolecular chemistry for designing self-assembling materials.

Quality control and analytical characterization of CAS 1396714-63-8 rely heavily on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are frequently queried in analytical chemistry discussions, especially among professionals troubleshooting peak resolution or isomeric purity challenges. The compound’s stability under various pH conditions is another area of interest, as it impacts formulation development—a key concern for pharmaceutical manufacturers optimizing oral bioavailability.

In conclusion, N-(1-hydroxybutan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396714-63-8) represents a compelling case study at the intersection of medicinal chemistry and advanced materials. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in contexts where structure-activity relationships (SAR) and molecular docking simulations are prioritized. As the scientific community continues to explore sustainable synthesis routes and multi-target therapeutics, this compound is poised to remain a focal point in peer-reviewed literature and industrial applications alike.